
2,2'-Diethyl-3,3'-bioxolane: A Review of Available
Technical Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2'-Diethyl-3,3'-bioxolane

Cat. No.: B15416627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide consolidates the currently available public information on the physical and

chemical properties of 2,2'-Diethyl-3,3'-bioxolane. Despite a comprehensive search of

scientific databases and chemical supplier information, it is important to note that detailed

experimental data for this compound is limited. This document presents the available

information to serve as a foundational reference for researchers and professionals in the field

of drug development and chemical synthesis.

Chemical Identity
Identifier Value Source

Chemical Name 2,2'-Diethyl-3,3'-bioxolane [1]

CAS Number 138610-20-5 [1]

Molecular Formula C12H22O2 [1]

Canonical SMILES CCC1C(CCO1)C2CCOC2CC [1]

DSSTox Substance ID DTXSID00579867 [1]

Computed Physicochemical Properties
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The following table summarizes the computed, rather than experimentally determined,

physicochemical properties of 2,2'-Diethyl-3,3'-bioxolane. These values are algorithmically

generated and should be used as estimations.

Property Value Source

Molecular Weight 198.31 g/mol Calculated

Exact Mass 198.161979940 [1]

XLogP3 2.6 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 3 [1]

Heavy Atom Count 14 [1]

Complexity 161 [1]

Experimental Data
A thorough search for experimentally determined physical and chemical properties of 2,2'-
Diethyl-3,3'-bioxolane yielded no specific data for the following parameters:

Boiling Point

Melting Point

Solubility

Spectroscopic Data (NMR, Mass Spectrometry, IR)

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2,2'-Diethyl-3,3'-
bioxolane are not readily available in the public domain based on the conducted searches.
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Biological Activity and Signaling Pathways
There is currently no publicly available information regarding the biological activity of 2,2'-
Diethyl-3,3'-bioxolane or its involvement in any signaling pathways. Therefore, the creation of

diagrams for signaling pathways, as requested, is not possible at this time.

Conclusion and Data Gaps
The information available for 2,2'-Diethyl-3,3'-bioxolane is sparse and primarily consists of its

basic chemical identifiers and computed properties. A significant gap in knowledge exists

regarding its experimental physical properties, spectroscopic characterization, and biological

function. Researchers interested in this compound would likely need to perform de novo

synthesis and characterization to obtain the necessary data for further investigation and

application in drug development or other scientific pursuits. The lack of available data prevents

the creation of detailed experimental workflows or the visualization of its interactions in

biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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